Cas no 811842-07-6 (3-Aminoethyl-1-N-Cbz-pyrrolidine)

• Product Name: 3-Aminoethyl-1-N-Cbz-pyrrolidine
• CAS No: 811842-07-6
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD03001682
• CID: 715335
• PubChem ID: 2756422
• Update Time: 2025-11-02

3-Aminoethyl-1-N-Cbz-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-Aminoethyl-1-N-Cbz-pyrrolidine
• 1-Pyrrolidinecarboxylicacid, 3-(2-aminoethyl)-, phenylmethyl ester
• Benzyl 3-(2-aminoethyl)pyrrolidine-1-carboxylate
• AB12847
• Q-102896
• 1-Cbz-3-(2-aminoethyl)pyrrolidine
• ZKELBKKCCWEFAG-UHFFFAOYSA-N
• 3-aminoethyl-1-N-cbz-pyrrolidine, AldrichCPR
• AS-36902
• 1-n-cbz-3-aminoethylpyrrolidine
• CS-0145682
• AC-24601
• 811842-07-6
• MFCD03001682
• racemic 3-(2-aminoethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• 3-(2-amino-ethyl)-pyrrolidine-1-carboxylic acid benzyl ester
• A9981
• AM101308
• SCHEMBL3652558
• FT-0630105
• AKOS015898206
• DTXSID70373359
• DB-024510

• MDL： MFCD03001682
• Inchi： 1S/C14H20N2O2/c15-8-6-12-7-9-16(10-12)14(17)18-11-13-4-2-1-3-5-13/h1-5,12H,6-11,15H2
• InChI Key： ZKELBKKCCWEFAG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CCN)C1)=O

Computed Properties

• Exact Mass: 248.152
• Monoisotopic Mass: 248.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.132
• Boiling Point: 383.7°C at 760 mmHg
• Flash Point: 185.8°C
• Refractive Index: 1.554

3-Aminoethyl-1-N-Cbz-pyrrolidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H319
• Warning Statement： P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-Aminoethyl-1-N-Cbz-pyrrolidine

Comprehensive Guide to 3-Aminoethyl-1-N-Cbz-pyrrolidine (CAS No. 811842-07-6): Properties, Applications, and Market Insights

3-Aminoethyl-1-N-Cbz-pyrrolidine (CAS No. 811842-07-6) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and drug discovery. This compound belongs to the class of N-Cbz-protected amines, which are critical intermediates in the development of bioactive molecules. With its unique structural features, 3-Aminoethyl-1-N-Cbz-pyrrolidine has gained significant attention in the scientific community for its versatility and applications in medicinal chemistry.

The molecular structure of 3-Aminoethyl-1-N-Cbz-pyrrolidine includes a pyrrolidine ring functionalized with an aminoethyl group and a carbobenzyloxy (Cbz) protecting group. This configuration makes it an excellent building block for synthesizing complex molecules, particularly in peptide coupling reactions. Researchers often seek high-purity 3-Aminoethyl-1-N-Cbz-pyrrolidine to ensure optimal yields in their experiments, driving demand in the fine chemicals market.

One of the most common questions in search engines related to this compound is: "What is the role of 3-Aminoethyl-1-N-Cbz-pyrrolidine in peptide synthesis?" The answer lies in its ability to act as a protected amine intermediate, facilitating the stepwise construction of peptides without unwanted side reactions. The Cbz group can be selectively removed under mild conditions, making it a preferred choice for researchers working on peptide-based therapeutics.

Another trending topic in pharmaceutical research is the use of 3-Aminoethyl-1-N-Cbz-pyrrolidine in the development of GPCR-targeted drugs. G protein-coupled receptors (GPCRs) are a major focus in drug discovery due to their involvement in various physiological processes. The pyrrolidine scaffold present in this compound is frequently found in GPCR modulators, making it a valuable tool for medicinal chemists.

From a market perspective, the demand for N-Cbz-protected amines like 3-Aminoethyl-1-N-Cbz-pyrrolidine has been steadily increasing. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing this compound for their drug discovery programs. Recent advancements in automated peptide synthesis have further boosted its utilization, as it offers excellent compatibility with modern solid-phase synthesis techniques.

Quality control is another critical aspect when working with 3-Aminoethyl-1-N-Cbz-pyrrolidine. Researchers often search for "HPLC purity standards for 3-Aminoethyl-1-N-Cbz-pyrrolidine" to ensure they are using material that meets rigorous analytical criteria. Reputable suppliers typically provide comprehensive certificates of analysis (CoA), including data on NMR spectroscopy and mass spectrometry to verify the compound's identity and purity.

In terms of storage and handling, 3-Aminoethyl-1-N-Cbz-pyrrolidine should be kept in a cool, dry environment, preferably under inert atmosphere for long-term stability. While it doesn't fall under hazardous material classifications, proper laboratory practices should always be followed when handling any chemical substance. This aligns with the growing emphasis on laboratory safety protocols in research institutions worldwide.

The future outlook for 3-Aminoethyl-1-N-Cbz-pyrrolidine appears promising, particularly with the rising interest in peptide-based drugs and targeted therapies. As the pharmaceutical industry continues to explore novel treatment modalities, intermediates like this will remain essential tools for drug development. Ongoing research into sustainable synthesis methods for such building blocks also presents exciting opportunities for innovation in the field.

For researchers looking to purchase 3-Aminoethyl-1-N-Cbz-pyrrolidine, it's important to consider factors such as supplier reliability, batch-to-batch consistency, and technical support. Many suppliers now offer custom synthesis services for derivatives of this compound, catering to the specific needs of advanced research projects. The compound's versatility ensures its continued relevance in both academic and industrial settings.

In conclusion, 3-Aminoethyl-1-N-Cbz-pyrrolidine (CAS No. 811842-07-6) represents a valuable chemical building block with diverse applications in modern drug discovery. Its unique structural features and compatibility with various synthetic methodologies make it indispensable for researchers working on peptide therapeutics and small molecule drugs. As the demand for specialized intermediates grows, this compound will likely maintain its position as an important tool in the medicinal chemist's toolkit.